Cas no 2138422-67-8 (sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate)

Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate is a specialized sulfinate derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive sulfinate group linked to an isoindoline-1,3-dione moiety, enabling versatile functionalization in nucleophilic and radical reactions. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous or mixed-phase systems. Its stability under mild conditions and compatibility with diverse reaction environments make it a valuable reagent for constructing complex molecular architectures. The sodium salt form enhances handling and storage convenience while maintaining reactivity. This compound is particularly useful in the development of sulfone-containing compounds, offering precise control over sulfonation reactions.

sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate structure

2138422-67-8 structure

Product Name:sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate

CAS No:2138422-67-8

MF:C₁₀H₈NNaO₅S

MW:277.228992462158

CID:6394823

PubChem ID:165449900

Update Time:2025-05-21

sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

- EN300-723959
- 2138422-67-8
- sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate
- Inchi： 1S/C10H9NO5S.Na/c12-9-7-3-1-2-4-8(7)10(13)11(9)16-5-6-17(14)15;/h1-4H,5-6H2,(H,14,15);/q;+1/p-1
- InChI Key： IAJLOXNLBLEGOX-UHFFFAOYSA-M
- SMILES： S(CCON1C(C2C=CC=CC=2C1=O)=O)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 277.00208781g/mol
Monoisotopic Mass: 277.00208781g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106Å²

sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723959-1.0g	sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate	2138422-67-8		1g	$0.0	2023-06-07

sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate Related Literature

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Additional information on sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate

Comprehensive Overview of Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate (CAS No. 2138422-67-8)

Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate (CAS No. 2138422-67-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure and versatile applications. The compound features a 1,3-dioxo-2,3-dihydro-1H-isoindole moiety linked to an ethane sulfinate group via an oxygen bridge, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role in drug development, bioconjugation, and material science, where its sulfinate group offers reactive sites for further modifications.

In recent years, the demand for sulfinate-based compounds like Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate has surged, driven by their utility in click chemistry and biomedical applications. The compound’s CAS No. 2138422-67-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its water-soluble sodium salt form enhances its practicality in aqueous reaction systems, a feature highly valued in green chemistry initiatives. Additionally, the isoindole-1,3-dione core is known for its photophysical properties, sparking interest in fluorescence labeling and imaging technologies.

The synthesis and characterization of Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate often involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure high purity and consistency, critical for its use in precision medicine and biologics production. The compound’s stability under physiological conditions also makes it a candidate for prodrug design, addressing challenges in drug delivery and bioavailability.

From an environmental perspective, Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate aligns with the principles of sustainable chemistry. Its potential for low-toxicity applications and biodegradability are under investigation, coinciding with global trends toward eco-friendly chemicals. As industries seek alternatives to traditional reagents, this compound’s sulfinate functionality offers a promising pathway for catalytic processes and renewable energy research.

In summary, Sodium 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfinate (CAS No. 2138422-67-8) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to green synthesis—highlight its importance in advancing scientific and industrial innovation. Ongoing studies aim to unlock further potential, solidifying its position as a key player in next-generation chemical solutions.